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Compound of Interest

Compound Name: Aromaticin

cat. No.: B1209679

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aromaticin is a naturally occurring sesquiterpenoid lactone, a class of compounds known for
their diverse and potent biological activities. Isolated from various plant species, including
those of the Helenium and Inula genera, Aromaticin has attracted significant interest within the
scientific community. Its chemical structure, characterized by a complex fused ring system and
reactive functional groups, underpins its notable anti-inflammatory and potential anticancer
properties. This technical guide provides an in-depth overview of the physical and chemical
properties of Aromaticin, its mechanisms of action at the cellular level, and detailed protocols
for its study. Due to the limited availability of specific physical property data for Aromaticin,
data for the structurally similar and well-studied sesquiterpene lactone, Helenalin, is provided

as a reference.

Physical and Chemical Properties

The physicochemical properties of Aromaticin and the related compound Helenalin are crucial
for their handling, formulation, and an understanding of their biological activity. A summary of
these properties is presented below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1209679?utm_src=pdf-interest
https://www.benchchem.com/product/b1209679?utm_src=pdf-body
https://www.benchchem.com/product/b1209679?utm_src=pdf-body
https://www.benchchem.com/product/b1209679?utm_src=pdf-body
https://www.benchchem.com/product/b1209679?utm_src=pdf-body
https://www.benchchem.com/product/b1209679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Value (Helenalin - for

Property Value (Aromaticin)
reference)

Molecular Formula C15H1803 C1s5H1804[1][2]

Molecular Weight 246.30 g/mol 262.3 g/mol [2][3]

Melting Point Data not available 167-168 °C[1][4]

Boiling Point Data not available 473-474 °C (estimated)[4]
Slightly soluble in water
(approx. 0.2 mg/mL in PBS, pH
7.2); Soluble in ethanol,

Solubility Data not available DMSO, and
dimethylformamide (approx. 20
mg/mL); Soluble in chloroform
and hot benzene.[1][2][3]

Appearance Data not available White to off-white solid[5]

CAS Number 5945-42-6 6754-13-8[2][3]

Biological Activity and Mechanisms of Action

Aromaticin exhibits significant biological effects, primarily as an anti-inflammatory and

anticancer agent. Its mechanism of action is largely attributed to its ability to modulate key

signaling pathways involved in inflammation and cell survival.

Anti-Inflammatory Activity: Inhibition of the NF-kB

Pathway

The anti-inflammatory properties of Aromaticin and related sesquiterpene lactones are

predominantly mediated through the inhibition of the Nuclear Factor-kappa B (NF-kB) signaling

pathway.[6] NF-kB is a critical transcription factor that regulates the expression of numerous

pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.

The proposed mechanism involves the direct alkylation of the p65 subunit of the NF-kB

heterodimer by the a-methylene-y-lactone moiety of the sesquiterpene lactone.[7] This covalent
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modification, specifically targeting a cysteine residue (Cys38) in the DNA-binding domain of
p65, sterically hinders the transcription factor from binding to its cognate DNA sequences in the
promoter regions of target genes.[7] This action effectively blocks the transcription of pro-
inflammatory mediators, thereby attenuating the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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